Cas no 315710-29-3 (N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide)

$N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide structure$

315710-29-3 structure

Product Name:N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide

CAS No:315710-29-3

MF:C₁₇H₁₂N₄O₃S₂

MW:384.432180404663

CID:6187633

PubChem ID:982703

Update Time:2024-01-06

N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
- N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetamide
- 315710-29-3
- ZINC00628454
- Z20239003
- SR-01000477446
- ChemDiv1_008949
- HMS612G17
- N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)acetamide
- N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide
- CCG-19256
- AKOS001022756
- AF-399/15335265
- 2-(benzo[4,5]thiazolo[2,3-c][1,2,4]triazol-3-ylthio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide
- F1174-1777
- SR-01000477446-1
- N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)acetamide
- Inchi： 1S/C17H12N4O3S2/c22-15(18-10-5-6-12-13(7-10)24-9-23-12)8-25-16-19-20-17-21(16)11-3-1-2-4-14(11)26-17/h1-7H,8-9H2,(H,18,22)
- InChI Key： LWTZFYIDYMCRJF-UHFFFAOYSA-N
- SMILES： S1C2=NN=C(N2C2C=CC=CC1=2)SCC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

Exact Mass: 384.03508260g/mol
Monoisotopic Mass: 384.03508260g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 542
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 131Å²

N-(2H-1,3-benzodioxol-5-yl)-2-{7-thia-2,4,5-triazatricyclo6.4.0.0^{2,6}dodeca-1(8),3,5,9,11-pentaen-3-ylsulfanyl}acetamide Pricemore >>

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